1-(3,4-difluorophenyl)-4-isobutylpyrazine-2,3(1H,4H)-dione

• IUPAC Name: 1-(3,4-difluorophenyl)-4-(2-methylpropyl)pyrazine-2,3-dione
• InChI: InChI=1S/C14H14F2N2O2/c1-9(2)8-17-5-6-18(14(20)13(17)19)10-3-4-11(15)12(16)7-10/h3-7,9H,8H2,1-2H3
• InChI Key: UZVLKRVSSOYJSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=CN(C(=O)C1=O)C2=CC(=C(C=C2)F)F
• Molecular Formula: C14H14F2N2O2
• Molecular Weight: 280.27 g/mol

Description

1-(3,4-difluorophenyl)-4-isobutylpyrazine-2,3(1H,4H)-dione, also known as DFP-1080, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. This compound belongs to the pyrazine family of compounds and is known for its unique chemical properties that make it an ideal candidate for use in various biochemical and physiological studies.

Scientific Research Applications

Synthesis of Fluorinated Pyrazole Derivatives

One study discusses the synthesis of fluorinated pyrazole derivatives from trifluoromethyl-1,3-diketone, which is relevant to the chemical structure of interest (Song & Zhu, 2001). These derivatives have potential applications in pharmaceuticals and agrochemicals due to their unique properties.

Reactions with Hydrazines

Another research focuses on the reaction of hexafluoropentane-2,4-dione with hydrazines, providing insights into the chemical behavior and potential applications of similar fluorinated compounds (Threadgill, Heer, & Jones, 1993).

Anti-inflammatory and Analgesic Activities

A study on 4H-thieno[3,4-c]pyrazole derivatives, which are chemically related, indicates their significant analgesic, anti-inflammatory, and antipyretic activities. This suggests potential therapeutic applications for similar compounds (Menozzi et al., 1992).

Magnetic Interaction Studies

Research on axial-equatorial pyrazine-bridged copper(II) complexes, involving a similar pyrazine structure, provides insights into magnetic interactions and potential applications in magnetic materials (Watanabe et al., 2011).

Application in Organic Synthesis

A study on the synthesis of new pyrazoline derivatives derived from Ibuprofen indicates the versatility of pyrazine derivatives in synthesizing novel organic compounds (Al-jobury, Mohammed, & Al-badrany, 2016).

Intramolecular Hydrogen Bonding Studies

Research on acylpyran-diones and acylpyridinediones, similar in structure to the compound of interest, discusses intramolecular hydrogen bonding and tautomerism, which is crucial for understanding the stability and reactivity of such compounds (Hansen, Bolvig, & Kappe, 1995).

Electron-Transport Material Development

A study on dibenzothiophene/oxide and quinoxaline/pyrazine derivatives as electron-transport materials for organic light-emitting devices showcases the potential of pyrazine derivatives in material science (Huang et al., 2006).